N2,N2-dimethyl-N4-(2-propylphenyl)-1,3,5-triazine-2,4,6-triamine hydrochloride

• IUPAC Name: 2-N,2-N-dimethyl-4-N-(2-propylphenyl)-1,3,5-triazine-2,4,6-triamine;hydrochloride
• InChI: InChI=1S/C14H20N6.ClH/c1-4-7-10-8-5-6-9-11(10)16-13-17-12(15)18-14(19-13)20(2)3;/h5-6,8-9H,4,7H2,1-3H3,(H3,15,16,17,18,19);1H
• InChI Key: MNINIMANAGCJFT-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=CC=C1NC2=NC(=NC(=N2)N)N(C)C.Cl
• Molecular Formula: C14H21ClN6
• Molecular Weight: 308.81 g/mol

Description

HL 010183 is a metformin derivative known for its potent anti-tumor effects. It has been shown to inhibit the proliferation and invasion of Hs578T triple-negative breast cancer cells, making it 100 times more potent than metformin .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of HL 010183 involves the modification of metformin. The specific synthetic routes and reaction conditions are proprietary and not widely disclosed in public literature.

Industrial Production Methods

Industrial production methods for HL 010183 are not publicly detailed, but they likely involve standard pharmaceutical manufacturing processes, including chemical synthesis, purification, and formulation. The compound is produced with high purity, typically greater than 99% .

Chemical Reactions Analysis

Types of Reactions

HL 010183 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups, potentially altering its biological activity.

Substitution: Substitution reactions can introduce different functional groups, enhancing or modifying its properties

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions vary depending on the desired reaction and product .

Major Products Formed

The major products formed from these reactions include various derivatives of HL 010183, each with potentially different biological activities. These derivatives are often studied for their enhanced or modified anti-tumor properties .

Scientific Research Applications

HL 010183 has a wide range of scientific research applications, including:

Chemistry: Used as a reference compound in the study of metformin derivatives and their chemical properties.

Biology: Studied for its effects on cell proliferation and invasion, particularly in cancer cells.

Medicine: Investigated for its potential as an anti-tumor agent, especially in the treatment of triple-negative breast cancer.

Industry: Utilized in pharmaceutical research and development for creating new anti-cancer drugs

Mechanism of Action

HL 010183 exerts its effects by inhibiting the proliferation and invasion of cancer cells. It targets specific molecular pathways involved in cell growth and metastasis. The exact molecular targets and pathways are still under investigation, but it is believed to interact with key proteins and enzymes involved in cancer cell survival .

Comparison with Similar Compounds

Similar Compounds

Metformin: The parent compound of HL 010183, known for its use in treating type 2 diabetes and its potential anti-cancer properties.

Phenformin: Another metformin derivative with similar anti-tumor effects but with higher toxicity.

Buformin: Similar to metformin and phenformin, used in diabetes treatment and studied for anti-cancer properties

Uniqueness of HL 010183

HL 010183 stands out due to its significantly higher potency compared to metformin and other derivatives. Its ability to inhibit the proliferation and invasion of triple-negative breast cancer cells makes it a promising candidate for further research and development in cancer therapy .